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Compound of Interest

Compound Name: TCS 401

Cat. No.: B15573950

Essential Safety and Handling Guide for TCS 401

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical compounds is paramount. This guide provides immediate and
essential safety protocols, operational procedures, and disposal plans for TCS 401, a selective
inhibitor of PTP1B (protein-tyrosine phosphatase 1B).[1] Adherence to these guidelines is
critical to mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

TCS 401 is classified as a hazardous substance with the following risk profile:

Acute oral toxicity (Category 4): Harmful if swallowed.[2]

Skin corrosion/irritation (Category 2): Causes skin irritation.[2]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[2]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[2]

To mitigate these hazards, the following personal protective equipment is mandatory when
handling TCS 401.
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PPE Category Required Equipment Specifications

Must be equipped with side-
) shields to provide
Eye Protection Safety Goggles ] )
comprehensive protection

against splashes.

Chemically resistant gloves are
Hand Protection Protective Gloves required to prevent skin

contact.

A lab coat or other impervious
] ] ) clothing should be worn to
Body Protection Impervious Clothing )
protect the skin and personal

clothing.

To be used in the absence of
) ) ] ) adequate ventilation or when
Respiratory Protection Suitable Respirator
dust/aerosols may be

generated.

Standard Operating Procedure for Handling TCS 401

The following workflow outlines the procedural steps for the safe handling of TCS 401 from
reception to disposal, ensuring minimal exposure and risk.
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Workflow for Safe Handling and Disposal of TCS 401
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Caption: Procedural workflow for the safe handling and disposal of TCS 401.
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Emergency Protocols: First Aid and Accidental
Release

Immediate and appropriate response to exposure or spillage is crucial.

First Aid Measures:

Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, administer CPR. Seek immediate

medical attention.[2]

Remove contaminated clothing and rinse the
Skin Contact affected skin thoroughly with plenty of water.[2]
Consult a physician.[2]

Immediately flush eyes with large amounts of

water for several minutes, ensuring to separate
Eye Contact eyelids.[2] Remove contact lenses if present

and easy to do.[2] Seek immediate medical

attention.[2]

) Rinse the mouth with water. Do NOT induce
Ingestion N o _
vomiting.[2] Call a physician immediately.[2]

Accidental Release Measures:

In the event of a spill, evacuate personnel to a safe area.[2] Wear full personal protective
equipment, including respiratory protection.[2] Prevent the spill from entering drains or water
courses.[2] For liquid spills, absorb with a non-combustible material like diatomite.[2] For solid
spills, sweep up and shovel into a suitable container for disposal.[3] Decontaminate the
affected surfaces and equipment by scrubbing with alcohol.[2]

Storage and Disposal Plan

Proper storage and disposal are critical for maintaining a safe laboratory environment.
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Storage:

Store in a tightly sealed container in a cool, well-ventilated area.[2]

Keep away from direct sunlight and sources of ignition.[2]

Store locked up.[2]

In solvent, recommended storage is at -80°C for 6 months or -20°C for 1 month.[2]
Disposal:

» Dispose of the substance and its container in accordance with all applicable local, state, and
federal regulations.[2]

» Contaminated packaging should also be disposed of following regulatory guidelines.[2]

The following decision tree illustrates the logical steps for the disposal of TCS 401 waste.
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Disposal Decision Tree for TCS 401 Waste
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Caption: Decision-making process for the proper disposal of TCS 401 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling TCS 401].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573950#personal-protective-equipment-for-
handling-tcs-401]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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